2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol

• IUPAC Name: 2-methyl-3-[(3-methylpiperidin-1-yl)methyl]-1H-quinolin-4-one
• InChI: InChI=1S/C17H22N2O/c1-12-6-5-9-19(10-12)11-15-13(2)18-16-8-4-3-7-14(16)17(15)20/h3-4,7-8,12H,5-6,9-11H2,1-2H3,(H,18,20)
• InChI Key: ULYRNJXBIWKSGT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(NC3=CC=CC=C3C2=O)C
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol is a complex organic compound that features a quinoline core structure substituted with a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline core to dihydroquinoline derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups onto the quinoline or piperidine rings

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction can produce dihydroquinoline derivatives .

Scientific Research Applications

2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol involves its interaction with specific molecular targets and pathways. The quinoline core can intercalate with DNA, affecting replication and transcription processes. The piperidine moiety may enhance its binding affinity to certain receptors or enzymes, modulating their activity .

Comparison with Similar Compounds

Similar Compounds

2-Hydroxyquinoline: Shares the quinoline core but lacks the piperidine moiety.

4-Hydroxyquinoline: Similar structure but different substitution pattern.

3-(1-Methylpiperidin-2-yl)pyridine: Contains a piperidine ring but differs in the core structure

Uniqueness

2-Methyl-3-[(3-methylpiperidin-1-yl)methyl]quinolin-4-ol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The combination of the quinoline core and piperidine moiety enhances its potential for diverse applications in research and industry .